Lapidosin
Catalog No.
S532483
CAS No.
69448-97-1
M.F
C16H14O8
M. Wt
334.28 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
69448-97-1
Product Name
Lapidosin
IUPAC Name
methyl 8-hydroxy-3-[(Z)-1-hydroxy-3-oxobut-1-enyl]-7-methoxy-4-oxochromene-5-carboxylate
Molecular Formula
C16H14O8
Molecular Weight
334.28 g/mol
InChI
InChI=1S/C16H14O8/c1-7(17)4-10(18)9-6-24-15-12(13(9)19)8(16(21)23-3)5-11(22-2)14(15)20/h4-6,18,20H,1-3H3/b10-4-
InChI Key
BFEBUAKVHSKRTL-WMZJFQQLSA-N
SMILES
CC(=O)C=C(C1=COC2=C(C1=O)C(=CC(=C2O)OC)C(=O)OC)O
Solubility
Soluble in DMSO
Synonyms
Lapidosin;
Canonical SMILES
CC(=O)C=C(C1=COC2=C(C1=O)C(=CC(=C2O)OC)C(=O)OC)O
Isomeric SMILES
CC(=O)/C=C(/C1=COC2=C(C1=O)C(=CC(=C2O)OC)C(=O)OC)\O
Description
The exact mass of the compound Lapidosin is 334.0689 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
>98% (or refer to the Certificate of Analysis)
XLogP3
1.1
Exact Mass
334.0689
Appearance
Solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
UNII
0SN5PE2Q4J
Wikipedia
Lapidosin
Dates
Modify: 2023-07-15
1: Imhasly S, Naegeli H, Baumann S, von Bergen M, Luch A, Jungnickel H, Potratz S, Gerspach C. Metabolomic biomarkers correlating with hepatic lipidosis in dairy cows. BMC Vet Res. 2014 Jun 2;10:122. doi: 10.1186/1746-6148-10-122. PubMed PMID: 24888604; PubMed Central PMCID: PMC4048253.
2: Sato H, Takahashi N, Sato E, Kisu K, Ito S, Saito T. Pathology of glomerular lipidosis. Clin Exp Nephrol. 2014 Apr;18(2):194-6. doi: 10.1007/s10157-013-0882-9. Epub 2013 Oct 16. Review. PubMed PMID: 24129560.
3: Snyder JM, Treuting PM, Brabb T, Miller KE, Covey E, Lencioni KL. Hepatic Lipidosis in a Research Colony of Big Brown Bats (Eptesicus fuscus). Comp Med. 2015 Apr;65(2):133-9. PubMed PMID: 25926399; PubMed Central PMCID: PMC4408899.
4: Stejskal V, Kouřil J, Policar T, Svobodová Z. Splenic lipidosis in intensively cultured perch, Perca fluviatilis L. J Fish Dis. 2016 Jan;39(1):87-93. doi: 10.1111/jfd.12327. Epub 2015 Jan 14. PubMed PMID: 25589287.
5: Wang C, Li Q, Zhen J, Xu Y, Sun S. Simvastatin ameliorates renal lipidosis through the suppression of renal CXCL16 expression in mice with adriamycin-induced nephropathy. Int J Clin Exp Pathol. 2015 Dec 1;8(12):15696-707. eCollection 2015. PubMed PMID: 26884839; PubMed Central PMCID: PMC4730052.
6: Feriozzi S. [Glomerular lipidosis]. G Ital Nefrol. 2016 Malattie Metaboliche e Rene;33(S68). pii: gin/33.S68.11. Italian. PubMed PMID: 27960019.
7: Ouyang Q, Huang Z, Lin H, Ni J, Lu H, Chen X, Wang Z, Lin L. Apolipoprotein E deficiency and high-fat diet cooperate to trigger lipidosis and inflammation in the lung via the toll-like receptor 4 pathway. Mol Med Rep. 2015 Aug;12(2):2589-97. doi: 10.3892/mmr.2015.3774. Epub 2015 May 12. PubMed PMID: 25975841; PubMed Central PMCID: PMC4464450.
8: Pillitteri CA, Craig LE. Hepatic encephalopathy associated with hepatic lipidosis in llamas (Lama glama). Vet Pathol. 2013 Jan;50(1):177-81. doi: 10.1177/0300985812442692. Epub 2012 Apr 4. PubMed PMID: 22492209.
9: Porubsky S, Kuppe C, Maier T, Birk HW, Wörnle M, Moeller MJ, Floege J, Gröne HJ. Renal lipidosis in patients enrolled in a methadone substitution program. Arch Pathol Lab Med. 2014 May;138(5):689-93. doi: 10.5858/arpa.2013-0075-CR. PubMed PMID: 24786128.
10: Brenner K, KuKanich KS, Smee NM. Refeeding syndrome in a cat with hepatic lipidosis. J Feline Med Surg. 2011 Aug;13(8):614-7. doi: 10.1016/j.jfms.2011.05.001. Epub 2011 Jun 29. PubMed PMID: 21719333.
11: Mazaki-Tovi M, Abood SK, Segev G, Schenck PA. Alterations in adipokines in feline hepatic lipidosis. J Vet Intern Med. 2013 Mar-Apr;27(2):242-9. doi: 10.1111/jvim.12055. Epub 2013 Mar 10. PubMed PMID: 23480841.
12: Armstrong PJ, Blanchard G. Hepatic lipidosis in cats. Vet Clin North Am Small Anim Pract. 2009 May;39(3):599-616. doi: 10.1016/j.cvsm.2009.03.003. Review. PubMed PMID: 19524794.
13: Anholt H, Himsworth C, Britton A. Polioencephalomalacia and Heart Failure Secondary to Presumptive Thiamine Deficiency, Hepatic Lipidosis, and Starvation in 2 Abandoned Siamese Cats. Vet Pathol. 2016 Jul;53(4):840-3. doi: 10.1177/0300985815620836. Epub 2016 Jan 20. PubMed PMID: 26792845.
14: Murai A, Murakami M, Sakai H, Shimizu H, Murata K, Yanai T. Glomerular lipidosis accompanied by renal tubular oxalosis in wild and laboratory-reared Japanese rock ptarmigans (Lagopus mutus japonicus). Avian Dis. 2011 Dec;55(4):709-13. PubMed PMID: 22312998.
15: Boyle MC, Crabbs TA, Wyde ME, Painter JT, Hill GD, Malarkey DE, Lieuallen WG, Nyska A. Intestinal lymphangiectasis and lipidosis in rats following subchronic exposure to indole-3-carbinol via oral gavage. Toxicol Pathol. 2012 Jun;40(4):561-76. doi: 10.1177/0192623311436178. Epub 2012 Feb 9. PubMed PMID: 22328411.
16: Porter TD, Banerjee S, Stolarczyk EI, Zou L. Suppression of cytochrome P450 reductase (POR) expression in hepatoma cells replicates the hepatic lipidosis observed in hepatic POR-null mice. Drug Metab Dispos. 2011 Jun;39(6):966-73. doi: 10.1124/dmd.111.038562. Epub 2011 Mar 2. PubMed PMID: 21368239; PubMed Central PMCID: PMC3100902.
17: Trott KA, Giannitti F, Rimoldi G, Hill A, Woods L, Barr B, Anderson M, Mete A. Fatty liver hemorrhagic syndrome in the backyard chicken: a retrospective histopathologic case series. Vet Pathol. 2014 Jul;51(4):787-95. doi: 10.1177/0300985813503569. Epub 2013 Oct 3. PubMed PMID: 24091813.
18: Gerloff BJ, Herdt TH, Emery RS. Relationship of hepatic lipidosis to health and performance in dairy cattle. J Am Vet Med Assoc. 1986 Apr 15;188(8):845-50. PubMed PMID: 3519553.
19: Bocchini N, Giantin M, Crivellente F, Ferraresso S, Faustinelli I, Dacasto M, Cristofori P. Molecular biomarkers of phospholipidosis in rat blood and heart after amiodarone treatment. J Appl Toxicol. 2015 Jan;35(1):90-103. PubMed PMID: 25580480.
20: Bornemann A, Harzer K. [Lysosomal storage diseases: A brief summary]. Pathologe. 2015 Sep;36(5):485-93. doi: 10.1007/s00292-015-0053-8. Review. German. PubMed PMID: 26314267.
2: Sato H, Takahashi N, Sato E, Kisu K, Ito S, Saito T. Pathology of glomerular lipidosis. Clin Exp Nephrol. 2014 Apr;18(2):194-6. doi: 10.1007/s10157-013-0882-9. Epub 2013 Oct 16. Review. PubMed PMID: 24129560.
3: Snyder JM, Treuting PM, Brabb T, Miller KE, Covey E, Lencioni KL. Hepatic Lipidosis in a Research Colony of Big Brown Bats (Eptesicus fuscus). Comp Med. 2015 Apr;65(2):133-9. PubMed PMID: 25926399; PubMed Central PMCID: PMC4408899.
4: Stejskal V, Kouřil J, Policar T, Svobodová Z. Splenic lipidosis in intensively cultured perch, Perca fluviatilis L. J Fish Dis. 2016 Jan;39(1):87-93. doi: 10.1111/jfd.12327. Epub 2015 Jan 14. PubMed PMID: 25589287.
5: Wang C, Li Q, Zhen J, Xu Y, Sun S. Simvastatin ameliorates renal lipidosis through the suppression of renal CXCL16 expression in mice with adriamycin-induced nephropathy. Int J Clin Exp Pathol. 2015 Dec 1;8(12):15696-707. eCollection 2015. PubMed PMID: 26884839; PubMed Central PMCID: PMC4730052.
6: Feriozzi S. [Glomerular lipidosis]. G Ital Nefrol. 2016 Malattie Metaboliche e Rene;33(S68). pii: gin/33.S68.11. Italian. PubMed PMID: 27960019.
7: Ouyang Q, Huang Z, Lin H, Ni J, Lu H, Chen X, Wang Z, Lin L. Apolipoprotein E deficiency and high-fat diet cooperate to trigger lipidosis and inflammation in the lung via the toll-like receptor 4 pathway. Mol Med Rep. 2015 Aug;12(2):2589-97. doi: 10.3892/mmr.2015.3774. Epub 2015 May 12. PubMed PMID: 25975841; PubMed Central PMCID: PMC4464450.
8: Pillitteri CA, Craig LE. Hepatic encephalopathy associated with hepatic lipidosis in llamas (Lama glama). Vet Pathol. 2013 Jan;50(1):177-81. doi: 10.1177/0300985812442692. Epub 2012 Apr 4. PubMed PMID: 22492209.
9: Porubsky S, Kuppe C, Maier T, Birk HW, Wörnle M, Moeller MJ, Floege J, Gröne HJ. Renal lipidosis in patients enrolled in a methadone substitution program. Arch Pathol Lab Med. 2014 May;138(5):689-93. doi: 10.5858/arpa.2013-0075-CR. PubMed PMID: 24786128.
10: Brenner K, KuKanich KS, Smee NM. Refeeding syndrome in a cat with hepatic lipidosis. J Feline Med Surg. 2011 Aug;13(8):614-7. doi: 10.1016/j.jfms.2011.05.001. Epub 2011 Jun 29. PubMed PMID: 21719333.
11: Mazaki-Tovi M, Abood SK, Segev G, Schenck PA. Alterations in adipokines in feline hepatic lipidosis. J Vet Intern Med. 2013 Mar-Apr;27(2):242-9. doi: 10.1111/jvim.12055. Epub 2013 Mar 10. PubMed PMID: 23480841.
12: Armstrong PJ, Blanchard G. Hepatic lipidosis in cats. Vet Clin North Am Small Anim Pract. 2009 May;39(3):599-616. doi: 10.1016/j.cvsm.2009.03.003. Review. PubMed PMID: 19524794.
13: Anholt H, Himsworth C, Britton A. Polioencephalomalacia and Heart Failure Secondary to Presumptive Thiamine Deficiency, Hepatic Lipidosis, and Starvation in 2 Abandoned Siamese Cats. Vet Pathol. 2016 Jul;53(4):840-3. doi: 10.1177/0300985815620836. Epub 2016 Jan 20. PubMed PMID: 26792845.
14: Murai A, Murakami M, Sakai H, Shimizu H, Murata K, Yanai T. Glomerular lipidosis accompanied by renal tubular oxalosis in wild and laboratory-reared Japanese rock ptarmigans (Lagopus mutus japonicus). Avian Dis. 2011 Dec;55(4):709-13. PubMed PMID: 22312998.
15: Boyle MC, Crabbs TA, Wyde ME, Painter JT, Hill GD, Malarkey DE, Lieuallen WG, Nyska A. Intestinal lymphangiectasis and lipidosis in rats following subchronic exposure to indole-3-carbinol via oral gavage. Toxicol Pathol. 2012 Jun;40(4):561-76. doi: 10.1177/0192623311436178. Epub 2012 Feb 9. PubMed PMID: 22328411.
16: Porter TD, Banerjee S, Stolarczyk EI, Zou L. Suppression of cytochrome P450 reductase (POR) expression in hepatoma cells replicates the hepatic lipidosis observed in hepatic POR-null mice. Drug Metab Dispos. 2011 Jun;39(6):966-73. doi: 10.1124/dmd.111.038562. Epub 2011 Mar 2. PubMed PMID: 21368239; PubMed Central PMCID: PMC3100902.
17: Trott KA, Giannitti F, Rimoldi G, Hill A, Woods L, Barr B, Anderson M, Mete A. Fatty liver hemorrhagic syndrome in the backyard chicken: a retrospective histopathologic case series. Vet Pathol. 2014 Jul;51(4):787-95. doi: 10.1177/0300985813503569. Epub 2013 Oct 3. PubMed PMID: 24091813.
18: Gerloff BJ, Herdt TH, Emery RS. Relationship of hepatic lipidosis to health and performance in dairy cattle. J Am Vet Med Assoc. 1986 Apr 15;188(8):845-50. PubMed PMID: 3519553.
19: Bocchini N, Giantin M, Crivellente F, Ferraresso S, Faustinelli I, Dacasto M, Cristofori P. Molecular biomarkers of phospholipidosis in rat blood and heart after amiodarone treatment. J Appl Toxicol. 2015 Jan;35(1):90-103. PubMed PMID: 25580480.
20: Bornemann A, Harzer K. [Lysosomal storage diseases: A brief summary]. Pathologe. 2015 Sep;36(5):485-93. doi: 10.1007/s00292-015-0053-8. Review. German. PubMed PMID: 26314267.
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